Cas no 1507963-00-9 (2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol
• CAS No: 1507963-00-9
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 6222881
• PubChem ID: 81220895
• Update Time: 2025-10-29

2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol
• EN300-1930863
• AKOS019792196
• 1507963-00-9

• Inchi： 1S/C12H10F3NO/c1-7-2-3-8-6-9(4-5-10(8)16-7)11(17)12(13,14)15/h2-6,11,17H,1H3
• InChI Key： KPUHGJLUYUPFQF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2C(=CC=C(C)N=2)C=1)O)(F)F

Computed Properties

• Exact Mass: 241.07144843g/mol
• Monoisotopic Mass: 241.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol

2,2,2-Trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1507963-00-9): A Versatile Fluorinated Quinoline Derivative

2,2,2-Trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1507963-00-9) is a fluorinated quinoline derivative that has gained significant attention in pharmaceutical and materials science research. This compound, characterized by its unique trifluoromethyl and hydroxyethyl functional groups attached to a 2-methylquinoline core, exhibits remarkable properties that make it valuable for various applications.

The molecular structure of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol combines the aromatic properties of quinoline with the electron-withdrawing effects of fluorine atoms. This combination creates a molecule with interesting electronic characteristics, making it particularly useful in the development of fluorescence probes and organic electronic materials. Researchers are increasingly interested in this compound due to its potential applications in bioimaging and sensor technologies.

In pharmaceutical research, 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol serves as an important intermediate for the synthesis of more complex molecules. The presence of both fluorine atoms and a hydroxyl group in its structure allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. Recent studies have explored its potential in developing compounds with improved blood-brain barrier permeability, a crucial factor in central nervous system drug development.

The synthesis of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalyzed cross-coupling reactions and asymmetric synthesis techniques to create this compound efficiently. The growing demand for fluorinated organic compounds in various industries has driven innovation in its production methods.

From a materials science perspective, this compound's unique electronic properties make it valuable for developing organic light-emitting diodes (OLEDs) and other optoelectronic devices. The trifluoromethyl group enhances the compound's stability and modifies its electronic characteristics, while the quinoline moiety contributes to its luminescent properties. These features have sparked interest in its potential applications in next-generation display technologies and energy-efficient lighting solutions.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions and properties of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol. Density functional theory (DFT) calculations have provided insights into its electronic structure, molecular orbitals, and potential intermolecular interactions. These computational studies complement experimental research and help guide the development of new applications for this compound.

The stability and solubility characteristics of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol make it particularly suitable for various formulation applications. Its lipophilicity, influenced by the fluorine atoms, can be precisely tuned for specific applications, ranging from drug delivery systems to specialty coatings. This tunability has become increasingly important in the development of targeted therapies and advanced material formulations.

Environmental considerations regarding fluorinated organic compounds have led to increased research into the biodegradability and environmental fate of molecules like 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol. While fluorinated compounds generally exhibit greater stability, recent studies focus on developing green chemistry approaches for their synthesis and investigating their ecological impact. These efforts align with the growing emphasis on sustainable chemistry practices across industries.

Analytical characterization of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about the compound's purity, structure, and stereochemistry. The development of more sensitive analytical methods has improved quality control in the production of this and similar fluorinated heterocyclic compounds.

Looking to the future, research on 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol continues to expand into new areas. Its potential applications in catalysis, as a ligand in transition metal complexes, and in the development of functional materials are currently being explored. The compound's versatility ensures it will remain an important subject of study in both academic and industrial research settings for years to come.

For researchers working with 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. Its storage typically requires protection from moisture and light, with many researchers opting for inert atmosphere conditions for long-term preservation.

The commercial availability of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol has increased in recent years, reflecting its growing importance in various research fields. Suppliers now offer this compound in different purity grades, from standard research quantities to bulk amounts for industrial applications. The development of cost-effective synthesis routes has made this once rare compound more accessible to researchers worldwide.

Patent literature reveals numerous applications of 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol and its derivatives, particularly in the areas of electronic materials and pharmaceutical compositions. This intellectual property activity indicates the compound's commercial potential and the competitive nature of research in this area. Companies and academic institutions continue to investigate novel uses for this versatile molecule.

In conclusion, 2,2,2-trifluoro-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1507963-00-9) represents an important class of fluorinated heterocyclic compounds with diverse applications across multiple scientific disciplines. Its unique combination of structural features and functional groups makes it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As research continues to uncover new properties and applications for this compound, its significance in scientific and industrial contexts is likely to grow even further.